Cas no 1189818-97-0 (1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone)

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone is a specialized aromatic ketone featuring an allyl group and a hydroxyl substituent on the phenyl ring. Its molecular structure, combining a reactive allyl moiety with a phenolic hydroxyl group, makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and functionalized aromatic systems. The compound’s hydroxyl group enhances its solubility in polar solvents, while the allyl group offers versatility in further chemical modifications, such as cycloadditions or polymerizations. Its stability under controlled conditions and well-defined reactivity profile make it suitable for applications in pharmaceuticals, agrochemicals, and advanced material research.

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone structure

1189818-97-0 structure

Product Name:1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone

CAS No:1189818-97-0

MF:C₁₂H₁₄O₂

MW:190.238363742828

CID:3167227

PubChem ID:84819569

Update Time:2025-06-08

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1189818-97-0
- 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone
- Inchi： 1S/C12H14O2/c1-4-5-10-8(2)6-7-11(9(3)13)12(10)14/h4,6-7,14H,1,5H2,2-3H3
- InChI Key： BUFVUNHQAFJCKS-UHFFFAOYSA-N
- SMILES： OC1=C(C(C)=O)C=CC(C)=C1CC=C

Computed Properties

Exact Mass: 190.099379685Da
Monoisotopic Mass: 190.099379685Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 37.3Å²

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019117616-1g	1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone	1189818-97-0	95%	1g	$998.00	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759745-1g	1-(3-Allyl-2-hydroxy-4-methylphenyl)ethan-1-one	1189818-97-0	98%	1g	￥5532.00	2024-08-09
Crysdot LLC	CD12174899-1g	1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone	1189818-97-0	95+%	1g	$762	2024-07-23

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone Related Literature

1. Exfoliation of transition-metal dichalcogenides using ATP in aqueous solution†

Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
2. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
3. Fe3O4/PEG-SO3H as a heterogeneous and magnetically-recyclable nanocatalyst for the oxidation of sulfides to sulfones or sulfoxides

Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
4. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
5. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143

Additional information on 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone

Research Briefing on 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone (CAS: 1189818-97-0) in Chemical Biology and Pharmaceutical Applications

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone (CAS: 1189818-97-0) is a synthetic organic compound with potential applications in pharmaceutical and chemical biology research. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's structure features an allyl group and a hydroxyl group on a phenyl ring, which contributes to its reactivity and potential interactions with biological targets. Recent synthetic methodologies have optimized the production of 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone, achieving higher yields and purity. These advancements are critical for its application in drug discovery and development, where consistency in compound quality is paramount.

In pharmacological studies, 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone has demonstrated promising anti-inflammatory properties. Mechanistic investigations suggest that it modulates key inflammatory pathways, including the NF-κB signaling cascade, which is implicated in chronic inflammatory diseases. Additionally, preliminary antimicrobial assays indicate activity against Gram-positive bacteria, highlighting its potential as a scaffold for developing new antibiotics.

Further research is needed to fully elucidate the compound's mechanism of action and to explore its therapeutic potential in vivo. Current studies are also investigating its derivatives to enhance bioavailability and reduce potential toxicity. The integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of optimized analogs with improved pharmacological profiles.

In conclusion, 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone represents a versatile chemical entity with significant potential in pharmaceutical research. Continued exploration of its applications and derivatives may yield novel therapeutic agents for addressing unmet medical needs in inflammation and infectious diseases.